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Compound of Interest

Compound Name: 3,5-Dimethylhept-3-ene

Cat. No.: B097480

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the core physicochemical properties of
3,5-dimethylhept-3-ene, a branched alkene of interest in various chemical research domains.
Due to the limited availability of direct experimental data, this guide combines computed
properties from reputable chemical databases with experimental data for structurally similar
compounds to offer a reliable profile. It also outlines detailed experimental protocols for its
synthesis and characterization.

Core Physicochemical Properties

3,5-Dimethylhept-3-ene (C_9H_18) is a nine-carbon unsaturated hydrocarbon with a double
bond at the C3 position and methyl groups at the C3 and C5 positions. It exists as (E)- and (2)-
stereoisomers. The following table summarizes its key physicochemical properties.
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Property Value Data Type Reference
Molecular Formula C_9H 18 - [1112]
Molecular Weight 126.24 g/mol Computed [1][2]
Experimental (for
N _ 146.8 °C at 760 .
Boiling Point (3E)-3,4-dimethylhept-  [3]
mmHg
3-ene)
Experimental (for
Density 0.741 g/cm? (3E)-3,4-dimethylhept-  [3]
3-ene)
Experimental (for
Refractive Index 1.424 (3E)-3,4-dimethylhept-  [3]

3-ene)

Solubility

Insoluble in water;
Soluble in nonpolar
organic solvents (e.qg.,
hexane, benzene,

chloroform).

Predicted (based on

3,5-dimethylheptane)

[4]

LogP (Octanol-Water

N o 4.0 Computed [5]
Partition Coefficient)
Experimental (for
Flash Point 31.5°C (3E)-3,4-dimethylhept-  [3]

3-ene)

Note: Experimental data for the boiling point, density, and refractive index are for the isomer

(3E)-3,4-dimethylhept-3-ene and are provided as a close approximation for 3,5-dimethylhept-

3-ene. Solubility is predicted based on the properties of the corresponding alkane, 3,5-

dimethylheptane.

Experimental Protocols

Detailed methodologies for the synthesis, purification, and characterization of 3,5-

dimethylhept-3-ene are outlined below. These protocols are based on established organic
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chemistry techniques.

Synthesis via Wittig Reaction

The Wittig reaction is a reliable method for forming carbon-carbon double bonds and can be
adapted for the synthesis of 3,5-dimethylhept-3-ene.[6][7][8] This would involve the reaction of
a phosphorus ylide with a ketone.

Materials:

(sec-butyltriphenylphosphonium bromide

e n-Butyllithium (n-BuLi) in hexanes

e 2-Pentanone

e Anhydrous tetrahydrofuran (THF)

o Saturated aqueous ammonium chloride (NH_4Cl)
o Diethyl ether

e Brine (saturated agueous NacCl)

e Anhydrous magnesium sulfate (MgSO_4)
Procedure:

¢ Ylide Formation: In a flame-dried, two-necked round-bottom flask under an inert atmosphere
(e.g., argon), suspend (sec-butyl)triphenylphosphonium bromide in anhydrous THF. Cool the
suspension to 0 °C in an ice bath. Slowly add one equivalent of n-butyllithium dropwise. The
formation of the ylide is indicated by a color change (typically to deep red or orange). Allow
the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an
additional 1-2 hours.

» Reaction with Ketone: Cool the ylide solution back to 0 °C. In a separate flame-dried flask,
dissolve one equivalent of 2-pentanone in a minimal amount of anhydrous THF. Add the 2-

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b097480?utm_src=pdf-body
https://www.thieme-connect.de/products/ebooks/lookinside/10.1055/sos-SD-046-00002
https://people.chem.umass.edu/mcdaniel/CHEM-268/Experiments/Synthesis-of-an-Alkene-via-the-Wittig-Reaction.pdf
https://web.mnstate.edu/jasperse/chem365/Wittig.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b097480?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

pentanone solution to the ylide solution dropwise via syringe. After the addition is complete,
allow the reaction mixture to warm to room temperature and stir overnight.

Work-up and Purification: Quench the reaction by slowly adding a saturated aqueous
solution of ammonium chloride. Transfer the mixture to a separatory funnel and extract with
diethyl ether. Wash the organic layer sequentially with water and then with brine. Dry the
organic layer over anhydrous magnesium sulfate, filter, and concentrate the filtrate using a
rotary evaporator. The crude product will contain 3,5-dimethylhept-3-ene and
triphenylphosphine oxide.

Purification: Purify the crude product by fractional distillation to separate the alkene from the
high-boiling triphenylphosphine oxide byproduct.[9][10]

Characterization

Gas Chromatography-Mass Spectrometry (GC-MS):

GC-MS is used to determine the purity of the synthesized 3,5-dimethylhept-3-ene and to
identify the (E)- and (2)- isomers.[11][12][13]

Column: A nonpolar capillary column (e.g., DB-5ms) is suitable for separating hydrocarbon
iIsomers.

Injection: A split injection is used to introduce a small amount of the sample dissolved in a
volatile solvent like hexane.

Temperature Program: Start with an initial oven temperature of around 50 °C, followed by a
ramp of 5-10 °C/min to a final temperature of approximately 250 °C.

Mass Spectrometer: Operated in electron ionization (EI) mode. The resulting mass spectrum
will show the molecular ion peak (m/z = 126) and characteristic fragmentation patterns that
can be used to confirm the structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

1H and 13C NMR spectroscopy are essential for the structural elucidation of 3,5-dimethylhept-
3-ene.[14][15][16]
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o Sample Preparation: Dissolve a few milligrams of the purified product in a deuterated solvent
(e.g., CDCIL_3).

e 1H NMR: The spectrum will show characteristic signals for the vinylic proton, allylic protons,
and the different methyl and ethyl groups. The coupling constants between the vinylic
protons can help determine the stereochemistry of the double bond ((E) or (Z) isomer).

e 13C NMR: The spectrum will show distinct signals for the sp?-hybridized carbons of the
double bond and the sp3-hybridized carbons of the alkyl groups.

Visualizations
Synthesis Workflow

The following diagram illustrates the general workflow for the synthesis and characterization of
3,5-dimethylhept-3-ene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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